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Compound of Interest

Compound Name: 2-Undecenal

Cat. No.: B3422175

A detailed examination of the odor profiles of 2-Undecenal, Undecanal, and 10-Undecenal
reveals distinct sensory characteristics, with 2-Undecenal presenting a unique fruity and fresh
profile. While quantitative data on odor thresholds remains limited for a direct comparison,
descriptive analysis highlights the nuanced differences between these C11 aldehydes, which
are crucial for their application in the fragrance and flavor industries.

The world of aroma chemicals is vast and complex, with subtle structural variations giving rise
to significantly different scent profiles. Within the C11 aldehyde family, 2-Undecenal,
Undecanal, and 10-Undecenal are prominent members, each possessing a characteristic but
distinct olfactory signature. This guide provides a comparative analysis of their odor profiles,
supported by available data and an overview of the experimental methodologies used in their
evaluation.

Comparative Odor Profile

A summary of the olfactory characteristics of the three C11 aldehydes is presented below. The
odor profile of 2-Undecenal is primarily characterized by its fruity, waxy, and fresh notes, with
distinct citrus undertones reminiscent of orange peel.[1][2][3][4] In contrast, Undecanal, a
saturated C11 aldehyde, is predominantly described as having a waxy, soapy, and floral scent
with aldehydic and citrus nuances. 10-Undecenal, another unsaturated isomer, offers a
powerful and complex aroma that is waxy, rosy-citrusy, and aldehydic.[5][6][7]
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Odor
Chemical ) .
Aldehyde CAS Number Odor Profile Threshold (in
Structure
water)
Fruity, waxy,
fresh, citrusy, .
2-Undecenal C11H200 2463-77-6 Not available
orange peel[1][2]
[31[4]
Waxy, soapy,
Undecanal C11H220 112-44-7 floral, aldehydic, ~ 5 ppb[8]
citrus
Powerful, waxy,
rosy-citrusy,
Y Y Not available

aldehydic, fatty,
10-Undecenal C11H200 112-45-8 ) (Taste threshold:
green, metallic,
2.5 ppm)[1]

heavy, floral[5][6]
[7]

Table 1. Comparative summary of the odor profiles of 2-Undecenal, Undecanal, and 10-
Undecenal.

Experimental Protocols

The characterization of the odor profiles of these aldehydes relies on sophisticated analytical
and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a key technique used to separate and identify
volatile compounds while simultaneously assessing their odor characteristics.[9][10] A trained
sensory panelist sniffs the effluent from the gas chromatograph at an olfactory detection port
and provides a description of the perceived odor and its intensity for each separated
compound.

A general workflow for GC-O analysis is as follows:
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Caption: General workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Sensory panel evaluation provides a structured method for assessing and quantifying the odor
characteristics of substances.[11][12] Trained panelists are presented with the aldehyde
samples, typically diluted in an odorless solvent, and are asked to rate the intensity of various
predefined odor descriptors on a standardized scale.

A typical workflow for a sensory panel evaluation is outlined below:
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Caption: Workflow for sensory panel evaluation of fragrance ingredients.
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Olfactory Signaling Pathways

The perception of smell is initiated by the interaction of odorant molecules with olfactory
receptors (ORs), which are G-protein coupled receptors (GPCRSs) located on the surface of
olfactory sensory neurons in the nasal cavity.[13] While the specific receptors that bind to each
of the C11 aldehydes are not fully elucidated, the general olfactory signaling pathway is well-
established. The binding of an aldehyde to its specific OR triggers a conformational change in
the receptor, initiating an intracellular signaling cascade. This cascade ultimately leads to the
generation of an electrical signal that is transmitted to the brain, where it is interpreted as a
specific scent.

The canonical olfactory signaling pathway is depicted in the following diagram:
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Caption: The canonical G-protein coupled olfactory signaling pathway.
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In conclusion, while 2-Undecenal, Undecanal, and 10-Undecenal are all C11 aldehydes, they
exhibit distinct odor profiles. 2-Undecenal is notable for its fruity and fresh characteristics. A
comprehensive quantitative comparison is currently limited by the lack of publicly available odor
threshold data for 2-Undecenal and 10-Undecenal. Further research employing standardized
sensory evaluation and olfactometry protocols is needed to fully quantify the differences in their
olfactory perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Olfactory Analysis: 2-Undecenal Versus
Other C11 Aldehydes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422175#2-undecenal-vs-other-c11-aldehydes-a-
comparative-odor-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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